Cas no 2031241-95-7 ((1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine)

• Product Name: (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine
• CAS No: 2031241-95-7
• MF: C₉H₁₄BrN₃
• MW: 244.13156080246
• MDL: MFCD30345306
• CID: 5239000
• PubChem ID: 62806032
• Update Time: 2026-03-08

(1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(4-bromo-1H-pyrazol-1-yl)-, cis-
• (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine

• MDL： MFCD30345306
• Inchi： 1S/C9H14BrN3/c10-7-5-12-13(6-7)9-3-1-8(11)2-4-9/h5-6,8-9H,1-4,11H2/t8-,9+
• InChI Key： ILBAFRKMTWKWIN-DTORHVGOSA-N
• SMILES： [C@@H]1(N)CC[C@H](N2C=C(Br)C=N2)CC1

Additional information on (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine

Comprehensive Overview of (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS No. 2031241-95-7)

The compound (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS No. 2031241-95-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and 4-bromo-1H-pyrazole moiety, serves as a pivotal intermediate in the synthesis of novel therapeutic agents. Its structural complexity and functional versatility make it a subject of intense study among researchers aiming to develop next-generation drugs targeting a variety of biological pathways.

One of the most intriguing aspects of (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine is its potential role in addressing contemporary health challenges, such as antimicrobial resistance and neurodegenerative diseases. Recent studies have explored its utility as a scaffold for designing small-molecule inhibitors that modulate key enzymes or receptors. For instance, the 4-bromo-1H-pyrazole group is known to interact with certain protein targets, making it a valuable component in drug discovery pipelines. This aligns with the growing demand for innovative compounds that can overcome the limitations of existing therapies.

In the context of synthetic chemistry, the preparation of (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine involves sophisticated techniques such as stereoselective synthesis and catalytic bromination. These methods ensure high yields and purity, which are critical for its application in research and development. The compound's CAS No. 2031241-95-7 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory frameworks. Researchers often search for this identifier to access detailed spectral data, safety information, and commercial availability.

The pharmacological profile of (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine is another area of active investigation. Preliminary findings suggest that its amine functionality may contribute to enhanced bioavailability and membrane permeability, traits that are highly desirable in drug candidates. Moreover, the cyclohexane ring imparts conformational rigidity, potentially improving target specificity. These attributes have sparked interest in its use for developing central nervous system (CNS) therapeutics, a field where molecular flexibility and blood-brain barrier penetration are paramount.

From an industrial perspective, the demand for (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine is driven by its applicability in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions alike are leveraging its structural features to create diverse libraries of analogs, accelerating the discovery of lead compounds. This trend reflects the broader shift toward fragment-based drug design, where small, well-characterized molecules like this one serve as building blocks for larger, more complex structures.

Environmental and safety considerations are also integral to the discussion of (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols must be observed to minimize any potential risks. Researchers frequently inquire about its Material Safety Data Sheet (MSDS) and ecotoxicological data, underscoring the importance of transparency in chemical research. These queries align with the increasing emphasis on green chemistry principles and sustainable laboratory practices.

In summary, (1s,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS No. 2031241-95-7) represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to material science—highlight its relevance in addressing some of today's most pressing scientific challenges. As research continues to unravel its full potential, this compound is poised to play a pivotal role in shaping the future of precision medicine and molecular innovation.